Cas no 4542-54-5 (4H-1,3,6,2-Dioxazaborocine, 2-ethyltetrahydro-)

• Product Name: 4H-1,3,6,2-Dioxazaborocine, 2-ethyltetrahydro-
• CAS No: 4542-54-5
• MF: C₆H₁₄BNO₂
• MW: 142.9919
• CID: 5064031
• Update Time: 2022-06-07

4H-1,3,6,2-Dioxazaborocine, 2-ethyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,6,2-Dioxazaborocine, 2-ethyltetrahydro-
• 2-Ethyl-1,3,6,2-dioxazaborocane #
• Bicyclo[3.3.0]octane, 5-azonia-1-borata-2,8-dioxa-1-ethyl-

• Inchi： 1S/C6H14BNO2/c1-2-7-9-5-3-8-4-6-10-7/h8H,2-6H2,1H3
• InChI Key： OVNPNOZVNANQEY-UHFFFAOYSA-N
• SMILES： O1B(C([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])N([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83.8
• Topological Polar Surface Area: 30.5